Cas no 72331-40-9 ( )

• Product Name: &nbsp
• CAS No: 72331-40-9
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 977081
• PubChem ID: 331501
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Diazepin-2-one, 1,3,4,7-tetrahydro-; 1,3,4,7-tetrahydro-1,3-diazepin-2-one
• SCHEMBL586833
• AKOS006350960
• 1,3,4,7-tetrahydro-1,3-diazepin-2-one
• NSC324053
• 72331-40-9
• DTXSID90318005
• 1,3,4,7-tetrahydro-2h-1,3-diazepin-2-one
• NSC-324053
• DS-002762
•  

• Inchi： 1S/C5H8N2O/c8-5-6-3-1-2-4-7-5/h1-2H,3-4H2,(H2,6,7,8)
• InChI Key： SNKNSKHSWOOYSB-UHFFFAOYSA-N
• SMILES： O=C1NCC=CCN1

Computed Properties

• Exact Mass: 112.06374
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13